5-Bromo-2-methoxyphenyl-5-ethyl-2-thienylmethanol

• Molecular Formula: C14H15BrO2S
• Molecular Weight: 327.24 g/mol
• IUPAC Name: (5-bromo-2-methoxyphenyl)-(5-ethylthiophen-2-yl)methanol
• InChI: InChI=1S/C14H15BrO2S/c1-3-10-5-7-13(18-10)14(16)11-8-9(15)4-6-12(11)17-2/h4-8,14,16H,3H2,1-2H3
• InChI Key: JEXDUNJOQHYQAG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)C(C2=C(C=CC(=C2)Br)OC)O

Description

5-Bromo-2-methoxyphenyl-5-ethyl-2-thienylmethanol is a useful research compound. Its molecular formula is C14H15BrO2S and its molecular weight is 327.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-ethylthiophene (3.00 g) in tetrahydrofuran (36 ml) was cooled to 0° C. under argon atmosphere, and thereto was added dropwise n-butyl lithium (1.56 M hexane solution, 17.1 ml). The mixture was stirred at the same temperature for 30 minutes, and cooled to −78° C., and thereto was added dropwise a suspension of 5-bromo-2-methoxybenzaldehyde (5.74 g) in tetrahydrofuran (60 ml). The mixture was stirred at the same temperature for 2 hours, warmed to 0° C., and thereto was added a saturated aqueous ammonium chloride solution. The mixture was extracted with ethyl acetate, and the extract was washed with brine, and dried over sodium sulfate. The solvent was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (hexane:ethyl acetate=100:0-85:15) to give 5-bromo-2-methoxyphenyl-5-ethyl-2-thienylmethanol (5.99 g) as a pale yellow syrup. APCI-Mass m/Z 309/311 (M+H—H2O). (2) The above 5-bromo-2-methoxyphenyl-5-ethyl-2-thienylmethanol was treated in a manner similar to Reference Example 1-(2) to give 5-bromo-(5-ethyl-2-thienylmethyl)-2-methoxybenzene as oil. APCI-Mass m/Z 311/313 (M+H).